Cas no 1566289-80-2 (2-(2-methyl-6-nitrophenyl)propanoic acid)

• Product Name: 2-(2-methyl-6-nitrophenyl)propanoic acid
• CAS No: 1566289-80-2
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 6028698
• PubChem ID: 104571255
• Update Time: 2025-10-28

2-(2-methyl-6-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-6-nitrophenyl)propanoic acid
• EN300-1852744
• 1566289-80-2

• Inchi： 1S/C10H11NO4/c1-6-4-3-5-8(11(14)15)9(6)7(2)10(12)13/h3-5,7H,1-2H3,(H,12,13)
• InChI Key： ULCGECZZWZQDAW-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C(=CC=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-(2-methyl-6-nitrophenyl)propanoic acid

Introduction to 2-(2-methyl-6-nitrophenyl)propanoic acid (CAS No. 1566289-80-2) and Its Emerging Applications in Chemical Biology

2-(2-methyl-6-nitrophenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1566289-80-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a nitro-substituted aromatic ring coupled with a propenoic acid moiety, exhibits intriguing biochemical interactions that make it a valuable candidate for various research applications.

The molecular structure of 2-(2-methyl-6-nitrophenyl)propanoic acid consists of a phenyl ring substituted with a methyl group at the 2-position and a nitro group at the 6-position, linked to a propanoic acid side chain. This specific arrangement imparts distinct electronic and steric characteristics, enabling the compound to participate in diverse chemical reactions and biological processes. The presence of the nitro group, in particular, enhances its reactivity and makes it a versatile intermediate in synthetic chemistry.

In recent years, 2-(2-methyl-6-nitrophenyl)propanoic acid has been extensively studied for its potential applications in drug discovery and development. Its aromatic core serves as a scaffold for designing novel molecules with therapeutic properties. Researchers have leveraged its structural features to develop compounds that interact with specific biological targets, including enzymes and receptors involved in metabolic pathways. The nitro group's ability to undergo reduction or oxidation reactions further expands its utility as a synthetic building block.

One of the most compelling aspects of 2-(2-methyl-6-nitrophenyl)propanoic acid is its role in modulating inflammatory responses. Emerging studies suggest that derivatives of this compound may exhibit anti-inflammatory properties by inhibiting key signaling pathways associated with chronic inflammation. This has opened up avenues for exploring its potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The propanoic acid side chain also contributes to its solubility and bioavailability, making it an attractive candidate for formulation into drug delivery systems.

The compound's interaction with biological systems has also been investigated in the context of neurodegenerative diseases. Preliminary research indicates that 2-(2-methyl-6-nitrophenyl)propanoic acid may interfere with the aggregation of misfolded proteins associated with conditions like Alzheimer's disease and Parkinson's disease. By targeting these pathological processes, the compound could offer a novel therapeutic approach to mitigate neurodegeneration. These findings underscore the importance of small molecules like 2-(2-methyl-6-nitrophenyl)propanoic acid in advancing our understanding of complex diseases.

Another area where 2-(2-methyl-6-nitrophenyl)propanoic acid has shown promise is in cancer research. Studies have demonstrated that certain derivatives of this compound can selectively inhibit the growth of tumor cells by disrupting critical cellular pathways involved in proliferation and survival. The nitro group's ability to generate reactive intermediates under physiological conditions further enhances its potential as an anticancer agent. Researchers are exploring its efficacy in combination therapies, where it could synergize with existing chemotherapeutic drugs to improve treatment outcomes.

The synthetic methodologies for preparing 2-(2-methyl-6-nitrophenyl)propanoic acid have also been refined over time, enabling researchers to access modified versions of the compound with tailored properties. Advances in organic synthesis techniques have made it possible to introduce additional functional groups or alter the substitution patterns on the aromatic ring, expanding the chemical space available for drug discovery. These synthetic strategies are crucial for developing libraries of compounds that can be screened for biological activity.

In conclusion, 2-(2-methyl-6-nitrophenyl)propanoic acid (CAS No. 1566289-80-2) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and biological interactions make it a valuable tool for investigating disease mechanisms and developing new treatments. As research continues to uncover its potential applications, this compound is poised to play an increasingly important role in addressing some of the most challenging health issues facing society today.